Cas no 89393-78-2 (4-Cyclohexene-1,2-dicarboxylic acid, cyclohexyl oxiranylmethyl ester)

• Product Name: 4-Cyclohexene-1,2-dicarboxylic acid, cyclohexyl oxiranylmethyl ester
• CAS No: 89393-78-2
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• CID: 602256
• PubChem ID: 13209909
• Update Time: 2025-04-19

4-Cyclohexene-1,2-dicarboxylic acid, cyclohexyl oxiranylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-dicarboxylic acid, cyclohexyl oxiranylmethyl ester
• 2-O-cyclohexyl 1-O-(oxiran-2-ylmethyl) cyclohex-4-ene-1,2-dicarboxylate
• DTXSID90528006
• 89393-78-2
• Cyclohexyl (oxiran-2-yl)methyl cyclohex-4-ene-1,2-dicarboxylate

• Inchi： 1S/C17H24O5/c18-16(21-11-13-10-20-13)14-8-4-5-9-15(14)17(19)22-12-6-2-1-3-7-12/h4-5,12-15H,1-3,6-11H2
• InChI Key： HXLDHIHPWKBOOS-UHFFFAOYSA-N
• SMILES： O(C(C1CC=CCC1C(=O)OCC1CO1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 308.16237386g/mol
• Monoisotopic Mass: 308.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.1Ų